Cas no 38275-56-8 (5-Chloropyrimidine-2-carbonitrile)

5-Chloropyrimidine-2-carbonitrile is a versatile heterocyclic compound featuring a chlorinated pyrimidine core with a nitrile functional group. Its molecular structure (C5H2ClN3) makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The chlorine atom at the 5-position enhances reactivity for nucleophilic substitution, enabling efficient derivatization, while the nitrile group offers further functionalization potential. This compound is commonly employed in the preparation of pyrimidine-based scaffolds, including active pharmaceutical ingredients (APIs) and specialty chemicals. Its stability under standard conditions and compatibility with various reaction conditions contribute to its utility in research and industrial settings. Proper handling requires adherence to safety protocols due to its reactive functional groups.
5-Chloropyrimidine-2-carbonitrile structure
38275-56-8 structure
Product Name:5-Chloropyrimidine-2-carbonitrile
CAS No:38275-56-8
MF:C5H2ClN3
MW:139.542479038239
MDL:MFCD03001466
CID:94011
PubChem ID:820198
Update Time:2025-06-09

5-Chloropyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloropyrimidine-2-carbonitrile
    • 2-Pyrimidinecarbonitrile, 5-chloro- (9CI)
    • 5-Chloropyrimidine-2-carbonitrile?
    • 2-Cyano-5-chloropyriMidine
    • 2-Pyrimidinecarbonitrile,5-chloro-
    • PubChem18415
    • KSC497M1D
    • Jsp006707
    • XCZYVEHAGNDPGY-UHFFFAOYSA-N
    • 5-CHLORO-2-CYANOPYRIMIDINE
    • EBD51409
    • RP20558
    • AB12835
    • CM14285
    • SY012231
    • BC228065
    • AM803819
    • ST2418749
    • AB0061551
    • BDBM496375
    • AKOS000320042
    • AAR-RCN-934be69e-1
    • DTXSID20356172
    • DS-12048
    • SCHEMBL3456377
    • Z1198161170
    • A6494
    • J-517415
    • MFCD03001466
    • AC-874
    • FT-0603726
    • CS-W002980
    • 38275-56-8
    • EN300-91895
    • MDL: MFCD03001466
    • Inchi: 1S/C5H2ClN3/c6-4-2-8-5(1-7)9-3-4/h2-3H
    • InChI Key: XCZYVEHAGNDPGY-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C#N)N=C1

Computed Properties

  • Exact Mass: 138.99400
  • Monoisotopic Mass: 138.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.6

Experimental Properties

  • Density: 1.43
  • Melting Point: 78 ºC
  • Boiling Point: 292 ºC
  • Flash Point: 130 ºC
  • Refractive Index: 1.568
  • PSA: 49.57000
  • LogP: 1.00168

5-Chloropyrimidine-2-carbonitrile Security Information

5-Chloropyrimidine-2-carbonitrile Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Chloropyrimidine-2-carbonitrile Production Method

Additional information on 5-Chloropyrimidine-2-carbonitrile

Introduction to 5-Chloropyrimidine-2-carbonitrile (CAS No. 38275-56-8)

5-Chloropyrimidine-2-carbonitrile (CAS No. 38275-56-8) is a versatile compound with significant applications in the fields of medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its unique chemical structure, which includes a pyrimidine ring substituted with a chlorine atom at the 5-position and a cyano group at the 2-position. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research and industrial applications.

The chemical structure of 5-Chloropyrimidine-2-carbonitrile can be represented as C5H3ClN2. The pyrimidine ring, a six-membered heterocyclic compound with two nitrogen atoms, is a fundamental building block in many biologically active molecules. The presence of the chlorine and cyano groups enhances its reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex compounds.

In the realm of medicinal chemistry, 5-Chloropyrimidine-2-carbonitrile has garnered attention for its potential as a lead compound in drug discovery. Recent studies have explored its role in the development of antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of 5-Chloropyrimidine-2-carbonitrile derivatives as potent inhibitors of viral replication. These derivatives were found to exhibit high selectivity and low cytotoxicity, making them promising candidates for further clinical evaluation.

Beyond antiviral applications, 5-Chloropyrimidine-2-carbonitrile has also shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited significant antiproliferative activity against various cancer cell lines. The researchers attributed this activity to the ability of these derivatives to disrupt key cellular processes involved in tumor growth and metastasis.

In addition to its medicinal applications, 5-Chloropyrimidine-2-carbonitrile has found utility in agrochemistry. Its structural features make it an excellent starting material for the synthesis of herbicides and fungicides. A study published in Pesticide Biochemistry and Physiology in 2019 demonstrated that derivatives of 5-Chloropyrimidine-2-carbonitrile exhibited strong herbicidal activity against several weed species, while maintaining low toxicity to non-target organisms.

The material science community has also shown interest in 5-Chloropyrimidine-2-carbonitrile. Its unique electronic properties make it a suitable candidate for the development of novel materials with applications in electronics and photonics. Research published in Advanced Materials in 2018 explored the use of 5-Chloropyrimidine-2-carbonitrile-based polymers as semiconducting materials for organic field-effect transistors (OFETs). These polymers exhibited high charge carrier mobility and excellent environmental stability, making them promising candidates for next-generation electronic devices.

The synthesis of 5-Chloropyrimidine-2-carbonitrile can be achieved through various routes, depending on the desired scale and purity. One common method involves the reaction of 5-chlorouracil with cyanogen bromide under controlled conditions. This reaction yields high-purity 5-Chloropyrimidine-2-carbonitrile, which can be further purified using techniques such as recrystallization or column chromatography.

The physical properties of 5-Chloropyrimidine-2-carbonitrile, including its melting point, solubility, and stability, are crucial for its application in various fields. It is typically a white crystalline solid with a melting point ranging from 130 to 134°C. It is moderately soluble in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but insoluble in water. These properties make it suitable for use in solution-based reactions and formulations.

In conclusion, 5-Chloropyrimidine-2-carbonitrile (CAS No. 38275-56-8) is a multifaceted compound with a wide range of applications across medicinal chemistry, agrochemistry, and materials science. Its unique chemical structure and functional groups contribute to its versatility and potential as a lead compound or intermediate in various research and industrial processes. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in these fields.

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